N-(2-benzoyl-4-bromophenyl)-4-[(6-methyl-4-phenylquinazolin-2-yl)amino]benzamide

• IUPAC Name: N-(2-benzoyl-4-bromophenyl)-4-[(6-methyl-4-phenylquinazolin-2-yl)amino]benzamide
• InChI: InChI=1S/C35H25BrN4O2/c1-22-12-18-30-28(20-22)32(23-8-4-2-5-9-23)40-35(39-30)37-27-16-13-25(14-17-27)34(42)38-31-19-15-26(36)21-29(31)33(41)24-10-6-3-7-11-24/h2-21H,1H3,(H,38,42)(H,37,39,40)
• InChI Key: NRVZOUZIXYHGFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N=C2C3=CC=CC=C3)NC4=CC=C(C=C4)C(=O)NC5=C(C=C(C=C5)Br)C(=O)C6=CC=CC=C6
• Molecular Formula: C35H25BrN4O2
• Molecular Weight: 613.5 g/mol
• CAS No.: 361166-22-5

Description

N-(2-benzoyl-4-bromophenyl)-4-[(6-methyl-4-phenylquinazolin-2-yl)amino]benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as BIBX 1382 or Lapatinib and is a small molecule inhibitor of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) tyrosine kinases.

Mechanism of Action

N-(2-benzoyl-4-bromophenyl)-4-[(6-methyl-4-phenylquinazolin-2-yl)amino]benzamide works by binding to the ATP-binding site of EGFR and HER2 tyrosine kinases, thereby preventing the phosphorylation of downstream signaling molecules and ultimately inhibiting cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound can effectively inhibit the growth of various cancer cell lines in vitro and in vivo. Additionally, this compound has also been shown to have anti-angiogenic effects, which may contribute to its anti-tumor activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-benzoyl-4-bromophenyl)-4-[(6-methyl-4-phenylquinazolin-2-yl)amino]benzamide in lab experiments is its potent inhibitory effects on EGFR and HER2 tyrosine kinases. This makes it a useful tool for studying the role of these kinases in cancer development and progression. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving N-(2-benzoyl-4-bromophenyl)-4-[(6-methyl-4-phenylquinazolin-2-yl)amino]benzamide. One area of interest is the development of more potent and selective inhibitors of EGFR and HER2 tyrosine kinases, which may have improved therapeutic efficacy and fewer side effects. Another potential direction is the evaluation of this compound in combination with other anti-cancer agents, which may enhance its anti-tumor activity. Additionally, further research is needed to fully understand the mechanisms underlying the anti-angiogenic effects of this compound and its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of N-(2-benzoyl-4-bromophenyl)-4-[(6-methyl-4-phenylquinazolin-2-yl)amino]benzamide involves multiple steps and has been described in detail in various scientific publications. The synthesis involves the reaction of 2-aminobenzoic acid with benzoyl chloride to form 2-benzoylaminobenzoic acid. This intermediate is then reacted with 4-bromoaniline and 6-methyl-4-phenylquinazoline-2-amine to form the final product.

Scientific Research Applications

N-(2-benzoyl-4-bromophenyl)-4-[(6-methyl-4-phenylquinazolin-2-yl)amino]benzamide has been extensively studied for its potential use in scientific research. This compound has been shown to have potent inhibitory effects on EGFR and HER2 tyrosine kinases, which are known to play a critical role in the development and progression of various types of cancer. As such, this compound has been evaluated for its potential use in the treatment of cancer.